Cas no 14367-47-6 (Mebeverine alcohol)

• Product Name: Mebeverine alcohol
• CAS No: 14367-47-6
• MF: C₁₆H₂₇NO₂
• MW: 265.391084909439
• MDL: MFCD01656164
• CID: 171654
• PubChem ID: 26649
• Update Time: 2025-04-19

Mebeverine alcohol Chemical and Physical Properties

Names and Identifiers

• 1-Butanol,4-[ethyl[2-(4-methoxyphenyl)-1-methylethyl]amino]-
• mebeverine alcohol
• Mebeverine Alcohol-d5
• Mebeverine metabolite Mebeverine alcohol
• 4-[ethyl-[1-(4-methoxyphenyl)propan-2-yl]amino]butan-1-ol
• 4-[Ethyl(p-methoxy-α-methylphenethyl)amino]-1-butanol
• 4-[Ethyl[2-(4-methoxyphenyl)-1-methylethyl]amino]-1-butanol
• 4-[Ethyl[1-methyl-2-(4-methoxyphenyl)ethyl]amino]-1-butanol
• 4-[Ethyl[2-(p-Methoxy-α-phenyl)-1-Methylethyl]aMino]-1-butanol
• 1-BUTANOL, 4-(ETHYL(2-(4-METHOXYPHENYL)-1-METHYLETHYL)AMINO)-
• D83661
• BS-15122
• MebeverinemetaboliteMebeverinealcohol
• 4-(ETHYL((2RS)-1-(4-METHOXYPHENYL)PROPAN-2-YL)AMINO)BUTAN-1-OL
• HY-12770
• N-Ethyl-N-(4-hydroxybutyl)-4-methoxy-alpha-methylphenethylamine
• 4-(Ethyl(1-(4-methoxyphenyl)propan-2-yl)amino)butan-1-ol
• 4-(ETHYL(2-(4-METHOXYPHENYL)-1-METHYLETHYL)AMINO)-1-BUTANOL
• 14367-47-6
• MEBEVERINE HYDROCHLORIDE IMPURITY C [EP IMPURITY]
• 4-{ETHYL[1-(4-METHOXYPHENYL)PROPAN-2-YL]AMINO}BUTAN-1-OL
• J-007855
• MFCD01656164
• 4-(N-Ethyl-N-(4-methoxy-alpha-methylphenethyl)amino)-1-butanol
• AKOS030239782
• UNII-2UK92XY6H9
• 2UK92XY6H9
• FT-0670960
• BRN 2735398
• EX-A4578
• DTXSID60931982
• Phenethylamine, N-ethyl-N-(4-hydroxybutyl)-4-methoxy-alpha-methyl-
• 1-BUTANOL, 4-(N-ETHYL-N-(4-METHOXY-alpha-METHYLPHENETHYL)AMINO)-
• 1-Butanol, 4-[ethyl[2-(4-methoxyphenyl)-1-methylethyl]amino]-; 1-Butanol, 4-[ethyl(p-methoxy-a-methylphenethyl)amino]- (6CI,7CI,8CI); 4-[Ethyl[2-(p-methoxy-a-phenyl)-1-methylethyl]amino]-1-butanol; 4-[Ethyl[2-(4-methoxyphenyl)-1-methylethyl]amino]-1-butanol; 4-[Ethyl[(2RS)-1-(4-methoxyphenyl)propan-2-yl]amino]butan-1-ol; Mebeverine Impurity C
• MEBEVERINE HYDROCHLORIDE IMPURITY C (EP IMPURITY)
• MEBOH
• Mebeverine alcohol

• MDL： MFCD01656164
• Inchi： 1S/C16H27NO2/c1-4-17(11-5-6-12-18)14(2)13-15-7-9-16(19-3)10-8-15/h7-10,14,18H,4-6,11-13H2,1-3H3
• InChI Key： ZGZAPRVKIAFOPL-UHFFFAOYSA-N
• SMILES： OCCCCN(CC)C(C)CC1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 265.20400
• Monoisotopic Mass: 265.204179
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 9
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.7
• XLogP3: 3

Experimental Properties

• Density: 0.994
• Boiling Point: 386.4°Cat760mmHg
• Flash Point: 187.5°C
• Refractive Index: 1.512
• PSA: 32.70000
• LogP: 2.72060

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Amphetamines and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenethylamines Amphetamines and derivatives